REACTION_CXSMILES
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[N+:1]([C:4]1[CH:9]=[CH:8][CH:7]=[CH:6][C:5]=1[CH2:10][CH2:11][NH2:12])([O-:3])=[O:2].O=[C:14]1[CH2:19][CH2:18][N:17]([C:20]([O:22][C:23]([CH3:26])([CH3:25])[CH3:24])=[O:21])[CH2:16][CH2:15]1.C(O)(=O)C.[BH3-]C#N.[Na+]>CO>[N+:1]([C:4]1[CH:9]=[CH:8][CH:7]=[CH:6][C:5]=1[CH2:10][CH2:11][NH:12][CH:14]1[CH2:19][CH2:18][N:17]([C:20]([O:22][C:23]([CH3:26])([CH3:25])[CH3:24])=[O:21])[CH2:16][CH2:15]1)([O-:3])=[O:2] |f:3.4|
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Name
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Quantity
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4 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=C(C=CC=C1)CCN
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Name
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Quantity
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4.8 g
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Type
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reactant
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Smiles
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O=C1CCN(CC1)C(=O)OC(C)(C)C
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(=O)O
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Name
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Quantity
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48 mL
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Type
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solvent
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Smiles
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CO
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Name
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Quantity
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2.3 g
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Type
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reactant
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Smiles
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[BH3-]C#N.[Na+]
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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the reaction mixture was stirred at RT for 3 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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The solvent was evaporated
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Type
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CUSTOM
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Details
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The layers were separated
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Type
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WASH
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Details
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the organic layer was washed with brine
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Type
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DRY_WITH_MATERIAL
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Details
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dried (Na2SO4)
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Type
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CUSTOM
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Details
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evaporated to dryness
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Type
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CUSTOM
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Details
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Purification by column chromatography (0% to 7% MeOH in DCM)
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Reaction Time |
3 h |
Name
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Type
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product
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Smiles
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[N+](=O)([O-])C1=C(CCNC2CCN(CC2)C(=O)OC(C)(C)C)C=CC=C1
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |